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Compound of Interest

Compound Name: Glycine-15N,d2

Cat. No.: B12409898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment levels of

Glycine-15N,d2, a stable isotope-labeled amino acid crucial for a variety of research

applications. This document details commercially available enrichment levels, outlines the

primary analytical methods for their determination, and presents relevant experimental

workflows and metabolic pathways where Glycine-15N,d2 serves as a tracer.

Quantitative Data on Isotopic Enrichment
The isotopic enrichment of Glycine-15N,d2 and related isotopologues is a critical parameter for

ensuring the accuracy and sensitivity of experimental results. Commercially available labeled

glycine exhibits high levels of isotopic purity. The following tables summarize the typical

enrichment levels for different isotopically labeled glycine products.

Table 1: Isotopic Enrichment of Glycine-15N,d2

Isotope
Chemical
Formula

CAS Number
(Unlabeled)

Manufacturer
Typical
Enrichment
Level

15N, d2 C₂H₃D₂(¹⁵N)O₂ 56-40-6
Santa Cruz

Biotechnology

Not specified,

sold as Glycine-

15N,d2
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Table 2: Isotopic Enrichment of Related Glycine Isotopologues

Product
Description

Manufactur
er

15N
Enrichment

13C
Enrichment

Deuterium
(d)
Enrichment

Chemical
Purity

Glycine (¹⁵N)

Cambridge

Isotope

Laboratories

98%
Not

Applicable

Not

Applicable
98%[1]

Glycine (¹³C₂,

2,2-D₂, ¹⁵N)

Cambridge

Isotope

Laboratories

97-99%
97-99% (for

¹³C₂)

97-99% (for

2,2-D₂)
98%[2]

Glycine (2,2-

D₂, ¹⁵N)

Cambridge

Isotope

Laboratories

98%
Not

Applicable

98% (for 2,2-

D₂)

Not

specified[3]

Experimental Protocols for Determining Isotopic
Enrichment
The accurate determination of isotopic enrichment is paramount for quantitative studies. Mass

spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary

techniques employed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS) for
15N-Glycine Enrichment
This method is widely used for the analysis of amino acid isotopic enrichment in biological

samples.

1. Sample Preparation and Derivatization:

Purification: Amino acids from biological fluids (e.g., plasma) are often purified using ion-

exchange chromatography (e.g., Dowex 50W-W8 resin)[4].

Derivatization: To increase volatility for GC analysis, a two-step derivatization is common:
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Esterification: Reaction with butanol-acetyl chloride[4].

Acylation: Subsequent reaction with trifluoroacetic anhydride (TFAA).

2. GC-MS Analysis:

Instrumentation: A gas chromatograph coupled to a quadrupole mass spectrometer is

typically used.

Column: A capillary column suitable for amino acid derivative separation (e.g., Rtx-5MS) is

employed.

Analysis Mode: Selected Ion Monitoring (SIM) is used to monitor the molecular ions of the

unlabeled glycine and the 15N-labeled internal standard. For instance, m/z 154 for glycine

and m/z 155 for 15N-glycine can be monitored.

Quantification: The isotopic enrichment is determined by calculating the ratio of the peak

areas of the labeled and unlabeled species after correcting for the natural abundance of

isotopes.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Amino Acid Isotope Enrichment
LC-MS offers an alternative to GC-MS, particularly for less volatile compounds or when multiple

amino acid tracers are used simultaneously.

1. Sample Preparation and Derivatization:

Derivatization: Pre-column derivatization with o-phthaldialdehyde (OPA) is a common

method for amino acids.

2. LC-MS Analysis:

Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., an ion trap or triple

quadrupole) is used.
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Ionization: Electrospray ionization (ESI), often in negative mode for OPA derivatives,

provides good sensitivity.

Mass Analysis: "Zoom-scan" mode or selected ion monitoring can be used to measure the

isotopic distribution of the analyte.

Gas Chromatography-Combustion-Isotope Ratio Mass
Spectrometry (GC-C-IRMS) for High Precision 15N
Analysis
For highly precise measurements of nitrogen isotope ratios, GC-C-IRMS is the gold standard.

1. Sample Preparation and Derivatization:

Amino acids are derivatized to N-acetyl methyl esters to make them suitable for gas

chromatography.

2. GC-C-IRMS Analysis:

Separation: The derivatized amino acids are separated on a GC column.

Combustion: The column effluent is passed through a combustion reactor (e.g., a NiO tube

with CuO and NiO wires at 1000 °C) to convert the sample to N₂ gas.

Analysis: The resulting N₂ gas is introduced into an isotope ratio mass spectrometer for high-

precision measurement of the 15N/14N ratio.

Visualization of Workflows and Pathways
The following diagrams, created using the DOT language, illustrate key experimental workflows

and a metabolic pathway involving glycine.
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Caption: Workflow for Determining Isotopic Enrichment by GC-MS.
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Caption: Metabolic Fates of Glycine as a Tracer.
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Caption: Logical Flow of a Tracer Experiment Using Glycine-15N,d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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